(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(6-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-yl-[4-(6-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H21N3O3S/c1-14-6-7-15-19(12-14)28-21(22-15)24-10-8-23(9-11-24)20(25)18-13-26-16-4-2-3-5-17(16)27-18/h2-7,12,18H,8-11,13H2,1H3
• InChI Key: MVGAYRRSKCKEBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4COC5=CC=CC=C5O4
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol

Description

The compound contains several functional groups, including a 2,3-dihydrobenzo[b][1,4]dioxin ring, a piperazine ring, and a methanone group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity. These properties would depend on the exact structure of the compound.

Scientific Research Applications

Quorum-Sensing Inhibitors

Compounds similar to this have shown promising results as quorum-sensing inhibitors in the LasB system. This could potentially be an area of application for this compound.

PARP1 Inhibitors

A compound with a similar structure has been used as a PARP1 inhibitor. This suggests that “(2,3-Dihydrobenzo[b][1,4]dioxin-2-yl)(4-(6-methylbenzo[d]thiazol-2-yl)piperazin-1-yl)methanone” could potentially be used in similar applications.

Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs)

Thiourea derivatives, which have a similar structure to this compound, have been identified as Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs). This suggests potential applications in antiviral therapies.

Crystallography

The crystal structure of a similar compound has been studied, suggesting potential applications in crystallography and materials science.

Synthesis of Other Compounds

This compound can be used in the synthesis of other compounds, as suggested by a synthesis involving a similar compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This typically involves binding to specific proteins or other molecules in the body. Without more information, it’s difficult to speculate on the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without more specific information, it’s difficult to provide details on the safety and hazards of this compound.

Future Directions

Future research on this compound could involve exploring its synthesis, investigating its physical and chemical properties, studying its mechanism of action, and assessing its safety and potential applications.